Cas no 1021092-78-3 (2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide)

• Product Name: 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide
• CAS No: 1021092-78-3
• MF: C₂₂H₁₆F₂N₄OS
• MW: 422.450449943542
• CID: 5759722
• Update Time: 2025-05-26

2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-[4-[5-(N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]benzamide
• 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide

• Inchi： 1S/C22H16F2N4OS/c1-28(17-5-3-2-4-6-17)22-27-26-21(30-22)14-7-10-16(11-8-14)25-20(29)18-12-9-15(23)13-19(18)24/h2-13H,1H3,(H,25,29)
• InChI Key： HPICPFUGLXAAIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N(C)C3=CC=CC=C3)S2)C=C1)(=O)C1=CC=C(F)C=C1F

Additional information on 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide

Introduction to 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide (CAS No. 1021092-78-3)

2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide (CAS No. 1021092-78-3) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural framework that includes fluorine substituents and a thiadiazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research endeavors.

The thiadiazole ring is a heterocyclic compound that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the methyl(phenyl)amino group further enhances the compound's pharmacological profile by modulating its interactions with biological targets. The fluorine substituents on the benzene ring contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent research has highlighted the potential of 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide in various therapeutic areas. One notable study published in the *Journal of Medicinal Chemistry* demonstrated its potent antiproliferative activity against several cancer cell lines. The compound was found to inhibit cell growth by inducing apoptosis and disrupting key signaling pathways involved in cancer progression. These findings suggest that this benzamide derivative could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide has also shown promise in the treatment of inflammatory diseases. A study conducted by researchers at the University of California found that the compound exhibits significant anti-inflammatory effects by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide have been extensively evaluated in preclinical studies. Results indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for an effective therapeutic agent. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile for clinical applications.

In terms of chemical synthesis, 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide can be prepared through a multi-step process involving the condensation of 2,4-difluorobenzoyl chloride with an appropriately substituted aniline derivative. The synthesis route is well-documented in the literature and can be optimized for large-scale production to meet the demands of pharmaceutical research and development.

The structural diversity and functional versatility of thiadiazole derivatives have led to their widespread use in drug discovery programs. The unique combination of fluorine substituents and the methyl(phenyl)amino group in 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide provides a robust platform for further chemical modifications to enhance its pharmacological properties. Ongoing research is focused on optimizing the compound's structure to improve its potency and selectivity against specific disease targets.

In conclusion, 2,4-difluoro-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)benzamide (CAS No. 1021092-78-3) represents a promising lead compound with significant potential in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for cancer and inflammatory diseases. As research in this area continues to advance, it is likely that this benzamide derivative will play an increasingly important role in the discovery of new drugs with improved therapeutic outcomes.